BENGHE Foundational & Exploratory

Check Availability & Pricing

[4-(Morpholinomethyl)phenyllmethanol safety
and hazards

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest |

[4-
Compound Name: (Morpholinomethyl)phenyllmethan

ol

Cat. No.: B1273741

\ J

An In-depth Technical Guide to the Safety and Hazards of [4-
(Morpholinomethyl)phenyllmethanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and
is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from
the supplier before handling this chemical.

Executive Summary

[4-(Morpholinomethyl)phenyllmethanol (CAS No. 91271-65-7) is a chemical intermediate
used in various research and development applications. Based on available safety data, this
compound is classified as a corrosive substance that poses significant hazards, primarily
causing severe skin burns and serious eye damage.[1][2][3][4] This guide provides a
comprehensive overview of the known safety information, outlines the likely experimental
protocols used to determine these hazards, and offers guidance for safe handling. While
guantitative toxicological data such as LD50 values are not readily available in the public
domain, the established hazard classifications necessitate stringent safety precautions.

Chemical Identification
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Chemical Name

[4-(Morpholinomethyl)phenyllmethanol

Synonyms (4-(Morpholin-4-ylmethyl)phenyl)methanol
CAS Number 91271-65-7[2]

Molecular Formula C12H17NO2

Molecular Weight 207.27 g/mol

(A chemical structure diagram would be placed

Chemical Structure

here in a formal whitepaper)

Hazard Identification and Classification

[4-(Morpholinomethyl)phenyllmethanol is classified as a hazardous chemical according to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The

primary hazards are related to its corrosive nature.

GHS Classification

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 1B

H314: Causes severe skin

burns and eye damage][3]

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye
damage[1][3]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation[4]

Note: Classifications may vary slightly between suppliers.

Signal Word

Danger[1][4]

Precautionary Statements
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A summary of key precautionary statements is provided below. For a full list, refer to the
supplier's SDS.

Code Statement

Do not breathe
P260
dust/fume/gas/mist/vapors/spray.

P280 Wear protective gloves/protective clothing/eye

protection/face protection.[2]

IF SWALLOWED: rinse mouth. Do NOT induce
vomiting.[3]

P301 + P330 + P331

IF ON SKIN (or hair): Take off immediately all
P303 + P361 + P353 contaminated clothing. Rinse skin with

water/shower.

IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

Immediately call a POISON CENTER or

P310 -

doctor/physician.[3]
P405 Store locked up.[2]

Dispose of contents/container to an approved
P501

waste disposal plant.[2]

Toxicological Data

A thorough search of publicly available literature and toxicological databases did not yield
specific quantitative toxicity data for [4-(Morpholinomethyl)phenyllmethanol, such as oral,
dermal, or inhalation LD50 values. The toxicological properties have not been fully investigated.
[2] The hazard classifications are likely based on in vitro testing, structural alerts, and/or data
from analogous compounds. The presence of the morpholine moiety, a secondary amine, can
be associated with corrosive properties in certain molecular contexts.

Experimental Protocols for Hazard Determination
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The classification of [4-(Morpholinomethyl)phenyllmethanol as a skin and eye corrosive is
likely determined through standardized in vitro testing protocols to avoid the use of animal
testing for severe local damage. The following sections detail the principles of the most relevant
OECD (Organisation for Economic Co-operation and Development) test guidelines.

Skin Corrosion: OECD Test Guideline 431 - In Vitro Skin
Corrosion: Reconstructed Human Epidermis (RhE) Test

This test method is designed to predict the skin corrosion potential of a chemical by assessing
its effect on a three-dimensional reconstructed human epidermis (RhE) model. These models
mimic the biochemical and physiological properties of the upper layers of human skin.

Methodology:

Tissue Preparation: Commercially available RhE tissues (e.g., EpiDerm™, EpiSkin™) are
cultured to form a multi-layered, differentiated model of the human epidermis.

o Chemical Application: The test chemical is applied topically to the surface of the RhE tissue.
For a solid substance like [4-(Morpholinomethyl)phenyllmethanol, it would be applied
uniformly to cover the epidermis, often moistened with water to ensure good contact. At least
two tissue replicates are used for each chemical and control for each exposure time.

o Exposure Times: The chemical is applied for specific time points, typically 3 minutes and 1
hour, to assess the rate and extent of damage.

 Viability Assessment: After exposure, the tissues are rinsed, and cell viability is measured.
The most common method is the MTT assay. Viable cells reduce the yellow MTT tetrazolium
salt to a blue formazan product, which is then extracted. The amount of formazan produced
is measured spectrophotometrically and is directly proportional to the number of viable cells.

» Classification: The substance is classified based on the reduction in cell viability compared to
negative controls.

o Corrosive (Category 1): If the mean viability after a 3-minute exposure is < 50%, or after a
1-hour exposure is < 15%.

o Non-Corrosive: If the mean viability after a 1-hour exposure is > 15%.
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Caption: Workflow for OECD 431 Skin Corrosion Test.
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Serious Eye Damage: OECD Test Guideline 437 - Bovine
Corneal Opacity and Permeability (BCOP) Test

The BCOP assay is an ex vivo method that uses corneas from cattle eyes, obtained as a by-
product from abattoirs, to evaluate a chemical's potential to cause severe eye damage.

Methodology:

o Cornea Preparation: Bovine corneas are excised and mounted in a specialized holder that
creates separate anterior and posterior chambers.

o Chemical Application: The test chemical is applied to the epithelial surface of the cornea for a
defined exposure period (e.g., 10 minutes for liquids, 1 hour for solids).

o Opacity Measurement: Corneal opacity (cloudiness) is measured using an opacitometer
before and after exposure. The change in opacity is a measure of protein denaturation and
swelling in the cornea.

o Permeability Measurement: After opacity readings, the permeability of the cornea is
assessed. Sodium fluorescein dye is added to the anterior chamber. After a 90-minute
incubation, the amount of dye that has passed through the cornea into the posterior chamber
is measured with a spectrophotometer. Increased permeability indicates damage to the
corneal barrier function.

o Calculating the In Vitro Irritancy Score (IVIS): The opacity and permeability values are
combined to calculate an IVIS.

o IVIS = Mean Opacity Value + (15 x Mean Permeability Value)
 Classification: The IVIS is used to classify the chemical.
o Serious Eye Damage (Category 1): IVIS 255.1

o No Classification Required: IVIS £ 3
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Caption: Workflow for OECD 437 BCOP Eye Damage Test.
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Handling and Storage

Given the corrosive nature of [4-(Morpholinomethyl)phenyllmethanol, strict adherence to

safety protocols is mandatory.

Engineering Controls: Use only in a chemical fume hood with adequate ventilation.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing to prevent skin contact.

o Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.

Handling: Avoid creating dust. Do not get in eyes, on skin, or on clothing. Wash hands
thoroughly after handling.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store in a
designated corrosives area. Keep away from incompatible materials such as strong oxidizing
agents.

First Aid Measures

Immediate medical attention is required for all exposures.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Immediately call a poison center or doctor.[2][3]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Immediately call a poison center or doctor.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Immediate medical
attention is required.[2]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center
immediately. Ingestion causes severe swelling and damage to tissues and a danger of
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perforation.[2]

Conclusion

[4-(Morpholinomethyl)phenyllmethanol is a corrosive compound that requires careful
handling by trained personnel in a controlled laboratory environment. The primary hazards are
severe skin burns and serious eye damage. While specific quantitative toxicological data is
lacking, the established classifications, likely derived from standardized in vitro protocols such
as OECD 431 and 437, mandate the use of comprehensive personal protective equipment and
engineering controls. All researchers and drug development professionals must review the full
Safety Data Sheet and adhere to all institutional safety guidelines before working with this
substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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